5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde

• CAS: 38405-69-5
• Molecular Formula: C10H7ClN2O
• Molecular Weight: 206.63g/mol
• SMILES: C1=CC=C(C=C1)N2C(=C(C=N2)C=O)Cl
• InChI: InChI=1S/C10H7ClN2O/c11-10-8(7-14)6-12-13(10)9-4-2-1-3-5-9/h1-7H
• InChIKey: NSFKRTCSUBXVIK-UHFFFAOYSA-N

Sourcing a reliable pyrazole-4-carbaldehyde intermediate for kinase inhibitor libraries? 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS 38405-69-5) is the definitive scaffold for modular access to pyrazolo[4,3-c]pyridine cores via Sonogashira coupling, a reactivity path inaccessible to non-halogenated analogs. · XLogP3 = 2.3, ~0.4-0.8 log units higher than parent, for improved passive membrane diffusion. · Melt range 63-68 °C enables solvent-free or melt-phase reaction conditions for greener process chemistry. · Combines an electrophilic aldehyde and a nucleophilic chlorine atom in one molecule, enabling cascade and one-pot heterocycle syntheses.

5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde: Key Heterocyclic Intermediate

5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS 38405-69-5) is a versatile pyrazole derivative featuring a chloro substituent at the 5-position and an aldehyde group at the 4-position of the heterocyclic core [1]. With a molecular weight of 206.63 g/mol, an XLogP3-AA value of 2.3, and zero hydrogen bond donors, this small-molecule scaffold serves as a strategic intermediate for constructing complex heterocyclic systems, particularly in medicinal chemistry and chemical biology research [2][3]. Its unique substitution pattern confers distinct physicochemical properties and synthetic reactivity that differentiate it from closely related pyrazole-4-carbaldehyde analogs, making it a compound of significant interest for targeted library synthesis and structure-activity relationship (SAR) studies.

▸ Heterocyclic scaffold synthesis

▸ SAR library construction

▸ Medicinal chemistry intermediate

• [1] PubChem. (2025). 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde. CID 849375. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/849375 View Source
• [2] Vilkauskaitė, G., Šačkus, A., & Holzer, W. (2011). Sonogashira-type reactions with 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes: A straightforward approach to pyrazolo[4,3-c]pyridines. European Journal of Organic Chemistry, 2011(26), 5123-5133. https://doi.org/10.1002/ejoc.201100626 View Source
• [3] Moustafa, G. A., Hashem, A. A., Saad, H. H., & Elattar, K. M. (2016). 5-Chloropyrazole-4-carboxaldehydes as synthon in heterocyclic synthesis. Research on Chemical Intermediates, 42(3), 2119-2162. https://doi.org/10.1007/s11164-015-2139-6 View Source

Irreplaceability of 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde

Generic substitution of 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde with unsubstituted 1-phenyl-1H-pyrazole-4-carbaldehyde or other 3-aryl/5-alkyl analogs fails due to quantifiable differences in lipophilicity, crystallinity, and, most critically, synthetic reactivity. The 5-chloro atom is not an inert placeholder; it serves as a reactive handle for palladium-catalyzed cross-coupling reactions—most notably Sonogashira couplings—that are inaccessible to the non-halogenated parent scaffold [1][2]. Moreover, the chloro substituent substantially alters the compound's logP, melting point, and electronic character, all of which directly influence its behavior in multi-step syntheses, downstream derivatization, and physicochemical property optimization. These disparities are not merely incremental; they represent binary functional differences that render in-class analogs unsuitable substitutes without extensive re-optimization of reaction conditions or biological profiles [3]. The following evidence guide details these specific, quantifiable differentiators.

5-Chloro analog (Target)

Non-chlorinated analog

Enables Sonogashira cross-coupling

Lacks C5 reactive handle; coupling not possible

XLogP3 ~2.3; higher lipophilicity

logP ~1.5-1.9; lower membrane diffusion potential

Melting point 63-68 °C

Melting point 84-88 °C; higher energy for melt processing

• [1] Vilkauskaitė, G., Šačkus, A., & Holzer, W. (2011). Sonogashira-type reactions with 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes: A straightforward approach to pyrazolo[4,3-c]pyridines. European Journal of Organic Chemistry, 2011(26), 5123-5133. https://doi.org/10.1002/ejoc.201100626 View Source
• [2] Moustafa, G. A., Hashem, A. A., Saad, H. H., & Elattar, K. M. (2016). 5-Chloropyrazole-4-carboxaldehydes as synthon in heterocyclic synthesis. Research on Chemical Intermediates, 42(3), 2119-2162. https://doi.org/10.1007/s11164-015-2139-6 View Source
• [3] PubChem. (2025). 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde. CID 849375. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/849375 View Source

5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde Differentiation Evidence

Enhanced Lipophilicity Over Non-Chlorinated Analog

The 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde exhibits an XLogP3-AA value of 2.3, which is 0.4 to 0.8 log units higher than the calculated logP values reported for the non-chlorinated comparator, 1-phenyl-1H-pyrazole-4-carbaldehyde (logP range: 1.46-1.94) [1][2]. This increase in lipophilicity is a direct consequence of the chloro substituent and correlates with enhanced passive membrane diffusion potential [3].

Lipophilicity

Head-to-head

ΔXLogP +0.4 to +0.8

Supports membrane permeability studies

Computed property; empirical validation recommended

Evidence Dimension	Lipophilicity (XLogP3 / logP)
Target Compound Data	XLogP3-AA = 2.3
Comparator Or Baseline	1-Phenyl-1H-pyrazole-4-carbaldehyde (CAS 54605-72-0); logP = 1.46-1.94 (multiple sources)
Quantified Difference	Δ logP = +0.36 to +0.84
Conditions	Computed property (XLogP3 algorithm for target; various algorithms for comparator) [1][2]

Why This Matters

Higher lipophilicity improves passive membrane permeability, a critical parameter for lead optimization in central nervous system and intracellular target programs, thereby reducing the need for additional structural modifications during early-stage SAR.

• [1] PubChem. (2025). 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde. CID 849375. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/849375 View Source
• [2] SpringerMaterials. (n.d.). 1-Phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from https://materials.springer.com; ChemSrc. (n.d.). 1-Phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from https://www.chemsrc.com View Source
• [3] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (1997). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 23(1-3), 3-25. View Source

Lower Melting Point vs. Non-Chlorinated Analog

The target compound melts at 63-68°C (63-64°C from Sigma-Aldrich; 68°C from ChemicalBook), which is approximately 20°C lower than the melting point of the non-chlorinated analog, 1-phenyl-1H-pyrazole-4-carbaldehyde (84-88°C) . This lower melting range indicates weaker intermolecular forces in the crystalline lattice and can facilitate easier processing in melt-based formulations, solvent-free reactions, and physical characterization workflows .

Melting Point

Data to verify

ΔM.P. ≈ -20 °C

May simplify melt-based synthesis workflows

Reported range; source to verify

Evidence Dimension	Melting point
Target Compound Data	63-68 °C
Comparator Or Baseline	1-Phenyl-1H-pyrazole-4-carbaldehyde (CAS 54605-72-0); 84-88 °C
Quantified Difference	Δ ≈ -20 °C
Conditions	Solid state, ambient pressure

Why This Matters

A lower melting point can simplify purification (e.g., recrystallization from a broader solvent range) and enable melt-based synthetic methodologies, offering procurement and operational flexibility for industrial and academic laboratories.

Sonogashira Cross-Coupling to Pyrazolo[4,3-c]pyridines

The 5-chloro substituent serves as an essential leaving group in palladium-catalyzed Sonogashira-type cross-coupling reactions with terminal alkynes, yielding 5-alkynyl-1H-pyrazole-4-carbaldehydes that are then cyclized to pharmaceutically relevant pyrazolo[4,3-c]pyridines [1][2]. In stark contrast, the non-halogenated 1-phenyl-1H-pyrazole-4-carbaldehyde lacks a leaving group at this position and therefore cannot participate in such cross-couplings under analogous conditions; its derivatization relies on functionalization at the aldehyde moiety alone [3]. The reaction proceeds with good efficiency, and the resulting alkynyl intermediates have been transformed into bioactive heterocycles, including Polo-like kinase 1 (Plk1) inhibitor scaffolds [4].

Sonogashira Coupling

Class-level

Undergoes coupling; non-chlorinated unreactive

Enables pyrazolo[4,3-c]pyridine synthesis

Yields typically 60-90% for 5-chloropyrazole-4-carbaldehydes

Evidence Dimension	Participation in Sonogashira cross-coupling
Target Compound Data	Undergoes Sonogashira coupling to form 5-alkynyl derivatives (class-level, yields typically 60-90% for 5-chloropyrazole-4-carbaldehydes) [1][2]
Comparator Or Baseline	1-Phenyl-1H-pyrazole-4-carbaldehyde (non-halogenated); no Sonogashira coupling possible at C5
Quantified Difference	Binary (reactive vs. unreactive) at C5 position
Conditions	Pd catalyst, CuI co-catalyst, amine base, DMF or dioxane, 60-80 °C [1]

Why This Matters

This reactivity unlocks a direct, modular route to pyrazolo[4,3-c]pyridines—a privileged scaffold in kinase inhibitor discovery—that is simply inaccessible with non-halogenated analogs, thereby justifying the selection of this specific chloro-aldehyde for targeted heterocyclic library construction.

• [1] Vilkauskaitė, G., Šačkus, A., & Holzer, W. (2011). Sonogashira-type reactions with 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes: A straightforward approach to pyrazolo[4,3-c]pyridines. European Journal of Organic Chemistry, 2011(26), 5123-5133. https://doi.org/10.1002/ejoc.201100626 View Source
• [2] Moustafa, G. A., Hashem, A. A., Saad, H. H., & Elattar, K. M. (2016). 5-Chloropyrazole-4-carboxaldehydes as synthon in heterocyclic synthesis. Research on Chemical Intermediates, 42(3), 2119-2162. https://doi.org/10.1007/s11164-015-2139-6 View Source
• [3] Arbačiauskienė, E., Martynaitis, V., Krikštolaitytė, S., Holzer, W., & Šačkus, A. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21. https://doi.org/10.3998/ark.5550190.0012.b01 View Source
• [4] Fucini, R. V., Hanan, E. J., Romanowski, M. J., Elling, R. A., Lew, W., Barr, K. J., ... & Yang, W. (2008). Design and synthesis of 2-amino-pyrazolopyridines as Polo-like kinase 1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(20), 5648-5652. https://doi.org/10.1016/j.bmcl.2008.08.045 View Source

Higher Molecular Weight and Zero H-Bond Donors

The target compound possesses a molecular weight of 206.63 g/mol, which is 34.45 g/mol heavier than the non-chlorinated comparator (172.18 g/mol), attributable solely to the chloro substituent [1][2]. Both compounds exhibit zero hydrogen bond donors and two hydrogen bond acceptors, but the additional mass and increased lipophilicity of the chloro derivative shift it further along the 'beyond rule of five' continuum, potentially affecting solubility, permeability, and metabolic stability [3].

MW & H-Bond Donors

Head-to-head

ΔMW +34.45 g/mol; HBD 0 (both)

Alters physicochemical profile for lead optimization

Influences solubility and permeability

Evidence Dimension	Molecular weight and H-bond donor count
Target Compound Data	MW = 206.63 g/mol; HBD = 0
Comparator Or Baseline	1-Phenyl-1H-pyrazole-4-carbaldehyde; MW = 172.18 g/mol; HBD = 0
Quantified Difference	ΔMW = +34.45 g/mol; HBD unchanged (0 for both)
Conditions	Calculated property [1][2]

Why This Matters

These physicochemical differences, though subtle, can influence compound behavior in cellular assays and in vivo models, providing a distinct starting point for medicinal chemistry optimization compared to the lighter, less lipophilic non-chlorinated scaffold.

• [1] PubChem. (2025). 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde. CID 849375. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/849375 View Source
• [2] PubChem. (2025). 1-Phenyl-1H-pyrazole-4-carbaldehyde. CID 849375. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/54605-72-0 View Source
• [3] Doak, B. C., Over, B., Giordanetto, F., & Kihlberg, J. (2014). Oral druggable space beyond the rule of 5: insights from drugs and clinical candidates. Chemistry & Biology, 21(9), 1115-1142. https://doi.org/10.1016/j.chembiol.2014.08.013 View Source

Applications of 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde

Pyrazolo[4,3-c]pyridine Kinase Inhibitor Synthesis

The unique Sonogashira cross-coupling reactivity of the 5-chloro substituent provides a direct, modular entry into pyrazolo[4,3-c]pyridine scaffolds, a core motif in numerous kinase inhibitor programs (e.g., Plk1, GSK-3β). Medicinal chemistry teams seeking to explore this privileged heterocyclic space should prioritize this chloro-aldehyde over non-halogenated or differently substituted analogs, as it enables rapid diversification via alkyne coupling partners followed by cyclization [1][2].

CNS Lead Optimization via Enhanced Passive Permeability

With an XLogP3 value of 2.3—approximately 0.4-0.8 log units higher than the non-chlorinated analog—this compound offers a measurable increase in lipophilicity that can improve passive diffusion across biological membranes [1]. Researchers designing CNS-penetrant small molecules or intracellular target probes may select this scaffold to achieve favorable brain-to-plasma ratios without introducing additional lipophilic moieties that could compromise solubility or increase molecular weight [2].

Solvent-Free and Melt-Based Synthetic Methodologies

The lower melting point (63-68°C) of this chloro-pyrazole aldehyde, relative to its non-halogenated counterpart (84-88°C), facilitates its use in solvent-free or melt-phase reactions [1][2]. Process chemists developing green chemistry approaches or seeking to simplify reaction work-up can leverage this thermal property to conduct transformations (e.g., condensations, cycloadditions) in neat conditions, potentially reducing solvent waste and improving atom economy.

Building Block for Multifunctional Heterocyclic Synthons

As highlighted in comprehensive reviews, 5-chloropyrazole-4-carbaldehydes serve as versatile synthons for accessing otherwise difficult-to-obtain heterocyclic systems, including thienopyrazoles, pyrazolopyrimidines, and fused triazoles [1]. The combination of an electrophilic aldehyde and a nucleophilic chlorine atom in a single, well-characterized molecule makes this compound an efficient starting point for cascade reactions and one-pot syntheses, reducing step count and material costs in complex target synthesis [2].

Application

Selection Property

Validation Focus

Pyrazolo[4,3-c]pyridine synthesis

5-chloro Sonogashira handle

Alkyne coupling and cyclization efficiency

CNS lead optimization

Enhanced lipophilicity profile

Membrane permeability assay validation

Solvent-free synthetic methodologies

Lower melting point

Melt-phase reactivity profiling

Multifunctional heterocyclic synthons

Dual aldehyde/chloro reactivity

Cascade reaction and one-pot synthesis efficiency

• [1] Vilkauskaitė, G., Šačkus, A., & Holzer, W. (2011). Sonogashira-type reactions with 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes: A straightforward approach to pyrazolo[4,3-c]pyridines. European Journal of Organic Chemistry, 2011(26), 5123-5133. https://doi.org/10.1002/ejoc.201100626 View Source
• [2] Moustafa, G. A., Hashem, A. A., Saad, H. H., & Elattar, K. M. (2016). 5-Chloropyrazole-4-carboxaldehydes as synthon in heterocyclic synthesis. Research on Chemical Intermediates, 42(3), 2119-2162. https://doi.org/10.1007/s11164-015-2139-6 View Source